Cas no 1806347-04-5 (2,3-Dichloro-5-methylbenzylamine)

• Product Name: 2,3-Dichloro-5-methylbenzylamine
• CAS No: 1806347-04-5
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 5004382
• Update Time: 2025-05-21

2,3-Dichloro-5-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-methylbenzylamine

• Inchi： 1S/C8H9Cl2N/c1-5-2-6(4-11)8(10)7(9)3-5/h2-3H,4,11H2,1H3
• InChI Key： QESXRLZFWQMTPH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on 2,3-Dichloro-5-methylbenzylamine

2,3-Dichloro-5-methylbenzylamine: A Comprehensive Overview

The compound with CAS No. 1806347-04-5, commonly referred to as 2,3-Dichloro-5-methylbenzylamine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms at positions 2 and 3, a methyl group at position 5, and an amine group attached to the benzene ring via a methylene bridge. The combination of these substituents imparts distinctive chemical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

2,3-Dichloro-5-methylbenzylamine has been extensively studied for its potential in various chemical reactions and its role in synthesizing more complex molecules. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the construction of heterocyclic compounds and bioactive molecules. Researchers have explored its reactivity under different conditions, such as nucleophilic substitutions, additions, and coupling reactions, which have provided valuable insights into its chemical behavior.

One of the key areas of research involving 2,3-Dichloro-5-methylbenzylamine is its application in medicinal chemistry. The compound has been utilized as an intermediate in the synthesis of pharmacologically active agents targeting various diseases. For instance, studies have demonstrated its role in the development of anti-inflammatory drugs and agents with potential anticancer properties. The presence of chlorine atoms and the amine group in the molecule contributes to its ability to interact with biological systems, making it a valuable component in drug discovery efforts.

In addition to its medicinal applications, 2,3-Dichloro-5-methylbenzylamine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as polymers and coordination compounds. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use in creating nanostructured materials for electronic devices.

The synthesis of 2,3-Dichloro-5-methylbenzylamine involves a series of well-established organic reactions. Typically, the compound is prepared through a multi-step process that includes chlorination of an appropriate benzene derivative followed by alkylation or substitution reactions to introduce the methyl and amine groups. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product.

From an environmental perspective, understanding the behavior and fate of 2,3-Dichloro-5-methylbenzylamine is essential for assessing its impact on ecosystems. Studies have been conducted to evaluate its biodegradability and toxicity under various environmental conditions. These investigations are critical for developing safe handling procedures and disposal methods for this compound.

In conclusion, 2,3-Dichloro-5-methylbenzylamine (CAS No. 1806347-04-5) is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.